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Compound of Interest

Compound Name: 4-Nitrobenzenesulfonamide

Cat. No.: B188996 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety and

logistical information for 4-Nitrobenzenesulfonamide (CAS No. 6325-93-5), including a

detailed operational plan and disposal guidelines.

Chemical Profile: 4-Nitrobenzenesulfonamide is a light yellow to beige crystalline powder. It is

utilized as an organic intermediate in medicinal chemistry and organic synthesis.

Hazards: This chemical is classified as hazardous.[1] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[2][3] It is crucial to handle this compound with

appropriate personal protective equipment in a well-ventilated area.
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Property Value Source

CAS Number 6325-93-5 [1][2]

Molecular Formula C6H6N2O4S [2]

Molecular Weight 202.19 g/mol

Appearance
Light yellow to beige crystalline

powder

Melting Point 178-180 °C

Signal Word Warning [2][3]

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3

Occupational Exposure Limits No data available [4]

Personal Protective Equipment (PPE)
A crucial aspect of safely handling 4-Nitrobenzenesulfonamide is the consistent and correct

use of Personal Protective Equipment (PPE). The following table outlines the recommended

PPE for various levels of protection.
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PPE Category Item Specifications

Eye & Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield is

recommended if there is a risk

of splashing or dust

generation.[5]

Hand Protection Chemical-resistant gloves

Nitrile, butyl rubber, or other

impervious gloves are suitable.

[4][6] Gloves must be

inspected before use and

removed with care to avoid

skin contamination.[2]

Body Protection Laboratory coat

Should be fully buttoned.

Fire/flame resistant and

impervious clothing is

recommended.[4]

Respiratory Protection Dust mask or respirator

A NIOSH-approved particulate

respirator (e.g., N95) should be

used if dust formation is likely

or if exposure limits are

exceeded.[5]

Operational Plan for Safe Handling
A systematic approach is essential for the safe handling of 4-Nitrobenzenesulfonamide from

receipt to disposal.

1. Preparation and Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation of dust particles.[5]

Ensure that an eyewash station and a safety shower are readily accessible.[5]

Have a chemical spill kit available in the immediate work area.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrobenzaldehyde.pdf
https://www.chemicalbook.com/msds/n-benzyloxy-4-nitrobenzenesulfonamide.pdf
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.fishersci.co.uk/store/msds?partNumber=11409256&countryCode=GB&language=en
https://www.chemicalbook.com/msds/n-benzyloxy-4-nitrobenzenesulfonamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrobenzaldehyde.pdf
https://www.benchchem.com/product/b188996?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrobenzaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrobenzaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Review the Safety Data Sheet (SDS) for 4-Nitrobenzenesulfonamide before starting any

work.[5]

2. Handling the Chemical:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[4][5]

Wear the appropriate PPE as detailed in the table above.

Use non-sparking tools to prevent ignition.[4]

3. Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store apart from foodstuff containers or incompatible materials.[4]

4. Spill Response:

In case of a spill, evacuate personnel to a safe area.[4]

Remove all sources of ignition.[4]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Dampening the material with water can help prevent dusting.[5]

Collect the spilled material in a suitable, closed, and labeled container for disposal.[4][7]

Prevent the chemical from entering drains.[4]

Disposal Plan
The disposal of 4-Nitrobenzenesulfonamide must adhere to all federal, state, and local

regulations for hazardous waste.

1. Waste Collection:

Collect waste in a sturdy, leak-proof, and clearly labeled container.[8]
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Do not mix with other waste streams unless compatibility is confirmed.

2. Storage of Waste:

Store waste containers with caps tightly sealed in a designated and properly ventilated area.

[8]

Segregate from incompatible materials.[8]

3. Professional Disposal:

Waste is classified as hazardous.[2]

Arrange for disposal through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[4][7]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for pickup.[7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Nitrobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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